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Compound of Interest

Compound Name: Psora-4

Cat. No.: B1678303 Get Quote

Essential Safety and Handling Guide for Psora-4
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Psora-4 in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe and effective use of this

compound.

Hazard Identification and Safety Data
Psora-4 presents several health and environmental hazards that necessitate careful handling.

It is classified as harmful if swallowed, a skin and eye irritant, and may cause respiratory

irritation.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.[3]

Quantitative Safety and Physical Data:
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Parameter Value Source

GHS Hazard Statements
H302, H315, H319, H335,

H410, H413
[2][3]

Signal Word Warning [4]

CAS Number 724709-68-6 [1][3]

Molecular Formula C21H18O4 [3]

Molecular Weight 334.36 g/mol [3]

Form Crystalline solid

Solubility
Soluble in DMSO (approx. 10

mg/ml)
[5]

Storage Temperature -20°C [3][5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Psora-4 to

minimize exposure and ensure personal safety.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Eye/Face Protection: Safety glasses with side shields or goggles are essential to prevent

eye contact.

Skin and Body Protection: A lab coat or other protective clothing should be worn.

Respiratory Protection: For operations that may generate dust or aerosols, a dust mask

(e.g., N95) is necessary.

Safe Handling and Operational Protocol
Adherence to the following step-by-step protocol is crucial for the safe handling of Psora-4.

Experimental Workflow for Safe Handling:
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Preparation
- Assemble all necessary PPE.

- Verify fume hood is operational.
- Prepare workspace with absorbent liner.

Weighing
- Tare a clean, static-free weigh boat.

- Carefully transfer the required amount of Psora-4.
- Record the weight.

Proceed to

Dissolution
- Add the appropriate solvent (e.g., DMSO) to the vessel.

- Slowly add the weighed Psora-4 to the solvent.
- Mix gently until fully dissolved.

Proceed to

Experimental Use
- Handle the solution within the fume hood.

- Avoid splashing or aerosol generation.
- Keep the container closed when not in use.

Proceed to

Decontamination & Cleanup
- Wipe down the work surface with an appropriate solvent.

- Clean all used equipment thoroughly.

After use

Waste Disposal
- Dispose of all contaminated materials in a designated hazardous waste container.

Finally

Click to download full resolution via product page

Caption: Workflow for the safe handling of Psora-4.

Step-by-Step Protocol:
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Preparation:

Ensure you are wearing all required PPE as detailed in Section 2.

Work in a well-ventilated area, preferably a chemical fume hood.[3]

Cover the work surface with an absorbent, disposable liner.

Have an emergency eye wash station and safety shower readily accessible.[3]

Weighing and Handling:

When handling the solid form, avoid creating dust.[3]

Use a micro-spatula for transferring the powder.

Close the container tightly after use.

Dissolving:

Psora-4 is soluble in organic solvents such as DMSO.[5]

When preparing a stock solution, it is recommended to purge the solvent with an inert gas.

[5]

Add the solvent to the crystalline solid slowly to avoid splashing.

In Case of a Spill:

Evacuate the area if the spill is large or generates significant dust.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).[3][6]

Place the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable solvent.

Disposal Plan
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Proper disposal of Psora-4 and any contaminated materials is critical to prevent environmental

harm.

Waste Collection: All waste materials, including unused Psora-4, contaminated PPE, and

cleaning materials, must be collected in a clearly labeled, sealed container for hazardous

waste.

Disposal Method: Disposal should be carried out by a licensed professional waste disposal

service.[6] The recommended method is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[6]

Environmental Precautions: Do not allow Psora-4 to enter drains or waterways.[3] Collect

any spillage.[3] Disposal must be in accordance with all federal, state, and local regulations.

[3][6]

By adhering to these guidelines, researchers can safely handle Psora-4 while minimizing risks

to themselves and the environment. Always consult the most recent Safety Data Sheet (SDS)

for Psora-4 before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1678303#personal-protective-equipment-for-
handling-psora-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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